Cas no 54609-18-6 (1H-Pyrrole, 1-(4-ethoxyphenyl)-2,5-dimethyl-)
54609-18-6 structure
Product Name:1H-Pyrrole, 1-(4-ethoxyphenyl)-2,5-dimethyl-
CAS No:54609-18-6
MF:C14H17NO
MW:215.290883779526
CID:354129
PubChem ID:846041
Update Time:2025-04-19
1H-Pyrrole, 1-(4-ethoxyphenyl)-2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole, 1-(4-ethoxyphenyl)-2,5-dimethyl-
- 1-(4-ethoxyphenyl)-2,5-dimethylpyrrole
- 4-(2,5-dimethyl-1H-pyrrol-1-yl)phenyl ethyl ether
- DTXSID90357156
- FT-0758904
- SR-01000259632
- 2,5-dimethyl-1-(4-ethoxyphenyl)pyrrole
- 1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrole
- 54609-18-6
- Z55669125
- ZDIOYIPJINVOQA-UHFFFAOYSA-N
- SCHEMBL5005240
- SR-01000259632-1
- AKOS000331678
- AM-879/10607039
-
- Inchi: 1S/C14H17NO/c1-4-16-14-9-7-13(8-10-14)15-11(2)5-6-12(15)3/h5-10H,4H2,1-3H3
- InChI Key: ZDIOYIPJINVOQA-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(=CC=1)N1C(C)=CC=C1C
Computed Properties
- Exact Mass: 215.13111
- Monoisotopic Mass: 215.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 14.2Ų
Experimental Properties
- PSA: 14.16
1H-Pyrrole, 1-(4-ethoxyphenyl)-2,5-dimethyl- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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